Cas no 1326912-03-1 (1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

1-[(2,5-Dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a structurally complex heterocyclic compound featuring a thienopyrimidine core functionalized with a 2,5-dimethylbenzyl group and a 3-fluorophenyl substituent. This derivative exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its fused ring system and fluorinated aromatic moiety contribute to enhanced stability and binding affinity, making it a candidate for structure-activity relationship studies. The compound's synthetic versatility allows for further derivatization, supporting its utility in medicinal chemistry applications. Rigorous analytical characterization ensures high purity and reproducibility for research use.
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione structure
1326912-03-1 structure
Product Name:1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
CAS No:1326912-03-1
MF:C21H19FN2O2S
MW:382.451167345047
CID:5322755
Update Time:2025-08-05

1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
    • 1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
    • Inchi: 1S/C21H19FN2O2S/c1-13-6-7-14(2)15(10-13)12-23-18-8-9-27-19(18)20(25)24(21(23)26)17-5-3-4-16(22)11-17/h3-11,18-19H,12H2,1-2H3
    • InChI Key: DYOSXOFFZFGHIC-UHFFFAOYSA-N
    • SMILES: S1C=CC2C1C(N(C1C=CC=C(C=1)F)C(N2CC1C=C(C)C=CC=1C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 627
  • XLogP3: 3.9
  • Topological Polar Surface Area: 65.9

1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Pricemore >>

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Additional information on 1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Compound CAS No. 1326912-03-1: 1-[(2,5-Dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

The compound with CAS No. 1326912-03-1, known as 1-[(2,5-Dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates a thieno[3,2-d]pyrimidine core fused with a thiophene ring and a pyrimidine ring system. This combination provides a platform for diverse functional groups that can interact with various biological targets.

Recent studies have highlighted the antitumor and anti-inflammatory properties of this compound. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against several cancer cell lines by targeting key enzymes involved in cell proliferation and survival. The presence of the fluorophenyl group in its structure has been implicated in enhancing its bioavailability and selectivity towards specific molecular targets.

The synthesis of this compound involves a multi-step process that includes the formation of the thienopyrimidine core followed by functionalization with the (2,5-dimethylphenyl)methyl and (3-fluorophenyl) substituents. These substituents are strategically positioned to optimize the molecule's pharmacokinetic properties and interaction with biological systems. The use of advanced synthetic techniques such as Suzuki coupling and Stille coupling has enabled chemists to achieve high yields and purity levels during the synthesis process.

In terms of applications, this compound has shown promise in preclinical models for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. A study conducted by researchers at the University of California San Francisco (UCSF) revealed that this compound significantly reduces pro-inflammatory cytokine production in macrophage cells without causing cytotoxicity. This suggests its potential as a novel therapeutic agent for managing inflammatory conditions.

Moreover, the compound's ability to modulate signaling pathways such as the NF-kB pathway has been extensively studied. This pathway is central to immune responses and inflammation regulation. By inhibiting NF-kB activation, this compound can potentially alleviate symptoms associated with chronic inflammation while minimizing side effects typically associated with traditional anti-inflammatory drugs.

Recent advancements in computational chemistry have also provided insights into the molecular interactions of this compound with its target proteins. Molecular docking studies using software like AutoDock Vina have revealed that the thienopyrimidine core plays a critical role in stabilizing interactions within enzyme active sites. Additionally, quantum mechanical calculations have shed light on the electronic properties of this compound, which are essential for understanding its reactivity and selectivity.

In conclusion, CAS No. 1326912-03-1 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure and diverse biological activities make it a valuable tool for researchers exploring novel therapeutic strategies against cancer and inflammatory diseases. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological profile, this compound is poised to make a substantial impact on modern medicine.

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